Cas no 27934-74-3 (cis-1-Chloro-1,5-hexadiene)

• Product Name: cis-1-Chloro-1,5-hexadiene
• CAS No: 27934-74-3
• MF: C₆H₉Cl
• MW: 116.588660955429
• CID: 3928438
• PubChem ID: 12499714
• Update Time: 2025-05-20

cis-1-Chloro-1,5-hexadiene Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadiene, 1-chloro-, (Z)-
• cis-1-Chloro-1,5-hexadiene
• 1-chloro-1,5-hexadiene
• (Z)-1-Chloro-1,5-hexadiene
• 27934-74-3

• Inchi： 1S/C6H9Cl/c1-2-3-4-5-6-7/h2,5-6H,1,3-4H2/b6-5-
• InChI Key： YCLYFYFZLPMGPX-WAYWQWQTSA-N
• SMILES： C(/Cl)=C/CCC=C

Computed Properties

• Exact Mass: 116.0392780Da
• Monoisotopic Mass: 116.0392780Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Additional information on cis-1-Chloro-1,5-hexadiene

Cis-1-Chloro-1,5-Hexadiene (CAS No. 27934-74-3): A Versatile Intermediate in Modern Chemical Synthesis

Cis-1-Chloro-1,5-hexadiene, with the chemical identifier CAS No. 27934-74-3, is a significant compound in the realm of organic synthesis and pharmaceutical development. This linear diene derivative features a unique structure that makes it a valuable intermediate in the preparation of various high-value chemicals, including polymers, agrochemicals, and fine chemicals. The presence of both a chlorine substituent and a conjugated diene system imparts distinct reactivity, enabling diverse synthetic pathways that are highly relevant to contemporary research.

The< strong> cis configuration of the double bonds in cis-1-Chloro-1,5-hexadiene plays a crucial role in determining its chemical behavior. This geometric arrangement influences its interaction with other molecules, particularly in catalytic processes where stereochemistry is often a determining factor. Recent studies have highlighted the compound's utility in cross-coupling reactions, where it serves as an effective precursor for forming carbon-carbon bonds. These reactions are fundamental in constructing complex molecular architectures, which are essential for developing novel pharmaceuticals and materials.

In the context of pharmaceutical research, cis-1-Chloro-1,5-hexadiene has been explored as a building block for synthesizing bioactive molecules. Its reactive sites allow for selective functionalization, enabling the introduction of various pharmacophores. For instance, researchers have utilized this compound to develop intermediates that are precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to tailor its structure through controlled reactions makes it an indispensable tool in medicinal chemistry.

The compound's significance extends beyond pharmaceuticals into the realm of polymer science. The conjugated diene system in cis-1-Chloro-1,5-hexadiene facilitates polymerization reactions, leading to the formation of elastomers and thermoplastics with tailored properties. These materials find applications in industries ranging from automotive to electronics, where performance characteristics such as tensile strength and thermal stability are critical. Recent advancements in polymer chemistry have leveraged this compound to create novel polymers with enhanced functionalities.

Moreover, cis-1-Chloro-1,5-hexadiene has been investigated for its role in agrochemical synthesis. Its reactivity allows for the preparation of herbicides and fungicides that are effective against a broad spectrum of pests and pathogens. The demand for environmentally friendly agrochemicals has spurred research into developing derivatives of this compound that exhibit lower toxicity while maintaining efficacy. Such innovations are crucial for sustainable agriculture and food security.

The synthesis of cis-1-Chloro-1,5-hexadiene itself is an area of active interest. Researchers have developed efficient methods for its production using catalytic processes that minimize waste and energy consumption. These green chemistry approaches align with global efforts to promote sustainable industrial practices. The optimization of synthetic routes not only enhances cost-effectiveness but also contributes to reducing the environmental footprint of chemical manufacturing.

In summary, cis-1-Chloro-1,5-hexadiene (CAS No. 27934-74-3) is a multifaceted compound with broad applications across multiple industries. Its unique structural features enable diverse synthetic transformations that are pivotal in pharmaceuticals, polymers, and agrochemicals. As research continues to uncover new methodologies for its utilization, this compound is poised to remain a cornerstone of modern chemical synthesis.